Cas no 1092540-47-0 ((2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3)

• Product Name: (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3
• CAS No: 1092540-47-0
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4777056
• Update Time: 2025-06-12

(2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3

• Inchi： 1S/C6H14N2O/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H2,8,9)/t4-/m1/s1
• InChI Key： QCVCCWSPZIUXEA-SCSAIBSYSA-N
• SMILES： [C@@H](N)(C(=O)N)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3

Professional Introduction to (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 (CAS No. 1092540-47-0)

(2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This is particularly due to its unique structural configuration and the potential applications it holds in the development of novel therapeutic agents. The compound, identified by its CAS number 1092540-47-0, features a chiral center at the (2S) position, which is a critical factor in determining its biological activity and interaction with biological targets.

The molecular structure of (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 consists of a butanamide backbone with two deuterated methyl groups at the 3-position. This specific arrangement not only imparts stability to the molecule but also enhances its suitability for use in nuclear magnetic resonance (NMR) spectroscopy studies. The presence of deuterium atoms (d) at the 4,4,4 positions further aids in distinguishing this compound from its non-deuterated counterparts, making it an invaluable tool for researchers aiming to elucidate complex molecular interactions.

In recent years, there has been a growing interest in the development of chiral drugs due to their superior efficacy and reduced side effects compared to their racemic mixtures. The stereochemistry of (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 aligns well with this trend, as it exhibits potent biological activity in various preclinical models. Studies have shown that this compound demonstrates promising pharmacokinetic properties, including high bioavailability and prolonged half-life, which are essential characteristics for a viable therapeutic agent.

The synthesis of (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies such as asymmetric hydrogenation and enantioselective catalysis have been employed to ensure the high enantiomeric purity of the final product. These techniques not only enhance the yield but also minimize the formation of undesired by-products, thereby ensuring the compound's integrity for subsequent applications.

One of the most intriguing aspects of (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 is its potential role in drug discovery and development. Researchers are exploring its utility as an intermediate in the synthesis of more complex molecules with enhanced therapeutic profiles. For instance, modifications to its amide group could lead to the development of novel protease inhibitors or kinase inhibitors that target specific disease pathways. The deuterated version of this compound is particularly useful in kinetic studies aimed at understanding enzyme mechanisms and optimizing drug design.

The use of deuterium-labeled compounds like (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 has revolutionized metabolic studies by allowing researchers to track metabolic pathways with high precision. Deuterium labeling can significantly alter metabolic rates and enzyme kinetics without affecting overall biological processes. This has led to a deeper understanding of drug metabolism and has facilitated the identification of new drug targets. Furthermore, such labeled compounds are instrumental in developing breath tests and other non-invasive diagnostic tools for monitoring therapeutic responses.

The pharmaceutical industry has shown particular interest in chiral amides due to their role as key structural motifs in many bioactive molecules. The unique properties of (2S)-2-Amino-3,3-di(methyl-d3)butanamide-4,4,4-d3 make it an attractive candidate for further exploration in this domain. Researchers are investigating its potential as a scaffold for designing new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The chiral center at the (2S) position plays a crucial role in modulating binding affinity and selectivity towards specific neurotransmitter receptors.

In addition to its pharmaceutical applications, (2S)-2-Amino-3(di(methyl-d9))butanamide-N,N,N-trimethyldodecylammonium salt (a related derivative with additional modifications) has been studied for its agrochemical potential. Chiral amides have been found to exhibit herbicidal and fungicidal properties when incorporated into crop protection agents. The structural features of this class of compounds contribute to their efficacy by interfering with essential enzymatic pathways in pests and pathogens while maintaining low toxicity towards beneficial organisms.

The analytical characterization of (2S)-Aminobutanamides, including derivatives like our subject compound ((2S)-Aminobutanamides-N,N,N-trimethyldodecylammonium salt) has been extensively documented through various spectroscopic techniques such as proton NMR (1H NMR), carbon NMR (13C NMR), and mass spectrometry (MS). These methods provide detailed insights into molecular structure and purity levels required for pharmaceutical-grade materials. High-resolution NMR spectroscopy is particularly valuable for confirming stereochemical configurations before proceeding with biological evaluations.

The impact of isotopic labeling on chemical reactivity has also been a topic of extensive research when dealing with compounds like our focus here ((R,S)-Aminobutanamides). Deuterium atoms can influence reaction rates by altering electronic properties or steric effects around reactive sites within molecules; this phenomenon known as kinetic isotope effect plays an essential role during both synthetic processes where selectivity must be maintained across multiple steps leading up final product formation。